Cas no 1053658-31-3 (1-(2-Cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-(2-Cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 1053658-31-3
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD10568267
• CID: 4679059
• Update Time: 2025-06-08

1-(2-Cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-CYANOETHYL)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBOXYLIC ACID
• SBB091397
• 1-(2-cyanoethyl)-2-oxohydropyridine-3-carboxylic acid
• 1-(2-Cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• MDL： MFCD10568267
• Inchi： 1S/C9H8N2O3/c10-4-2-6-11-5-1-3-7(8(11)12)9(13)14/h1,3,5H,2,6H2,(H,13,14)
• InChI Key： NIGZUWVZRNCVLT-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC=CN1CCC#N

Computed Properties

• Exact Mass: 192.053
• Monoisotopic Mass: 192.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4

Additional information on 1-(2-Cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

Comprehensive Overview of 1-(2-Cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1053658-31-3)

1-(2-Cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1053658-31-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both cyanoethyl and carboxylic acid functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyridine-based compounds like 1-(2-Cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid has surged due to their potential in developing antiviral agents and anti-inflammatory drugs. Researchers are particularly interested in its role as a building block for designing novel therapeutics, especially in the context of emerging infectious diseases. The compound's unique structure allows for modifications that can enhance bioavailability and target specificity, making it a hot topic in medicinal chemistry.

From a synthetic perspective, CAS No. 1053658-31-3 is often utilized in multistep organic synthesis. Its carboxylic acid group enables easy conjugation with other molecules, while the cyanoethyl moiety offers opportunities for further functionalization. This flexibility has led to its use in creating peptide mimetics and small molecule inhibitors, which are critical in drug development pipelines. Additionally, its stability under various conditions makes it a reliable choice for high-throughput screening assays.

The compound's relevance extends beyond pharmaceuticals. In the field of agrochemicals, 1-(2-Cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid has been explored as a precursor for crop protection agents. Its ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms aligns with the growing emphasis on sustainable agriculture. This dual utility in human health and environmental science underscores its importance in modern research.

Another area of interest is the compound's potential in material science. The pyridine ring and carboxylic acid group can participate in coordination chemistry, making it a candidate for designing metal-organic frameworks (MOFs). These frameworks have applications in gas storage, catalysis, and even sensing technologies. As industries seek greener alternatives, the versatility of CAS No. 1053658-31-3 positions it as a key player in innovative material design.

For researchers and manufacturers, understanding the synthetic pathways and purification methods of 1-(2-Cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid is crucial. Optimizing its production can reduce costs and improve yields, which is particularly important for large-scale applications. Recent advancements in flow chemistry and catalytic processes have further streamlined its synthesis, addressing the need for efficient and scalable methodologies.

In conclusion, 1-(2-Cyanoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 1053658-31-3) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its structural features and adaptability make it a valuable asset in addressing contemporary challenges in healthcare and sustainability. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific innovation.